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Compound of Interest

N-(3-Aminophenyl)-2-
Compound Name:
ethoxyacetamide

Cat. No.: B1340483

An In-depth Technical Guide to N-(3-
Aminophenyl)acetamide

Disclaimer: Initial searches for "N-(3-Aminophenyl)-2-ethoxyacetamide” did not yield any
specific information regarding its discovery, synthesis, or history. It is likely that this compound
is not well-documented in publicly available scientific literature. This guide will instead provide a
comprehensive overview of the closely related and well-documented compound, N-(3-
Aminophenyl)acetamide, also known as 3'-Aminoacetanilide.

Introduction

N-(3-Aminophenyl)acetamide, a derivative of acetanilide, is an important organic compound
with the chemical formula CsH10N20O. It serves as a crucial intermediate in the synthesis of
various dyes and has applications in the pharmaceutical industry. This technical guide provides
a detailed account of its discovery, historical context, chemical properties, synthesis protocols,
and known applications, tailored for researchers, scientists, and professionals in drug
development.

Discovery and History

N-(3-Aminophenyl)acetamide was first synthesized in the early 20th century during broader
investigations into aromatic amides and their derivatives.[1] While a specific individual or date
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for its discovery is not widely credited, its synthesis and properties became part of the growing
body of knowledge on organic chemistry during that period. Historically, its primary significance
has been as a precursor in the manufacturing of azo dyes and other fine chemicals.[1] More
recently, derivatives of aminoacetanilides have garnered interest in medicinal chemistry for
their potential therapeutic applications.

Chemical and Physical Properties

N-(3-Aminophenyl)acetamide is a gray to light brown crystalline solid at room temperature.[2][3]
It is soluble in water to a degree of 1-5 g/100 mL at 24°C.[2] A summary of its key quantitative
properties is presented in Table 1.

Property Value Reference
Molecular Formula CsH10N20 [2][3]
Molecular Weight 150.18 g/mol [2][3]
Melting Point 86-88 °C [2]

Boiling Point 388.9 °C at 760 mmHg [2]

Density 1.203 g/cm3 [2]

Flash Point 189 °C [2]

Water Solubility 1-5 g/100 mL at 24 °C [2]

LogP 1.88140 [2]

pKa 14.82 + 0.70 (Predicted) [2]

Synthesis of N-(3-Aminophenyl)acetamide

The primary method for synthesizing N-(3-Aminophenyl)acetamide is through the acylation of
m-phenylenediamine. This can be achieved using either acetic acid or acetic anhydride.

Experimental Protocol: Acylation using Acetic Acid

This protocol is based on a commonly described industrial synthesis method.[1][3]
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Materials:

m-Phenylenediamine

e 30% Hydrochloric acid

e Acetic acid

¢ Refined salt

o Water

o Reaction vessel with stirring capability

« Filtration apparatus

Procedure:

e Dissolve m-phenylenediamine in water in the reaction vessel.

Add 30% hydrochloric acid and stir the mixture for 30 minutes.

Add acetic acid to the reaction mixture.

Control the reaction temperature at 40°C and continue stirring for 1 hour.

Add refined salt to salt out the product.

Filter the resulting precipitate.

Neutralize the filtered product to obtain N-(3-Aminophenyl)acetamide.

Experimental Protocol: Acylation using Acetic
Anhydride

An alternative method involves the use of acetic anhydride as the acylating agent.[1][3]

Materials:
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m-Phenylenediamine

Acetic anhydride

Appropriate solvent (e.g., dichloromethane)
Reaction vessel with stirring capability

Purification apparatus (e.g., for crystallization or chromatography)

Procedure:

Dissolve m-phenylenediamine in a suitable solvent in the reaction vessel.
Slowly add acetic anhydride to the solution while stirring.
Control the reaction temperature as needed (the reaction is often exothermic).

After the reaction is complete (monitor by TLC or other appropriate method), the product can
be isolated.

Purify the crude product by crystallization or column chromatography to yield pure N-(3-
Aminophenyl)acetamide.

A generalized workflow for the synthesis of N-(3-Aminophenyl)acetamide is depicted in the

following diagram.

Reactants

Acylating Agent Process Product

(Acetic Acid or Acetic Anhydride)
Acylation Reaction N-(3-Aminophenyl)acetamide
m-Phenylenediamine 4

Click to download full resolution via product page
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Caption: General synthesis workflow for N-(3-Aminophenyl)acetamide.

Applications and Areas of Research

N-(3-Aminophenyl)acetamide is primarily used as an intermediate in the synthesis of dyes,
particularly reactive and disperse dyes.[3][4] It is a starting material for compounds like
Reactive Yellow K-RN.[4]

In the realm of pharmaceutical research, while N-(3-Aminophenyl)acetamide itself is not a
prominent therapeutic agent, its structural motif is found in more complex molecules with
biological activity. For instance, research has been conducted on N-(4-(3-aminophenyl)thiazol-
2-yl)acetamide derivatives as potential anti-cancer agents, showing activity against both
sensitive and resistant cancer cell lines.[5] These studies highlight the utility of the aminophenyl
acetamide scaffold in the design of novel therapeutic compounds. The logical relationship for
the development of such derivatives is outlined below.

N-(3-Aminophenyl)acetamide Scaffold

Chemical Modification
(e.g., addition of thiazole ring)

Novel Derivative
(e.g., N-(4-(3-aminophenyl)thiazol-2-yl)acetamide)

Biological Activity Screening
(e.g., anti-cancer assays)

Lead Compound Identification
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Caption: Logical workflow for the development of therapeutic derivatives.

Conclusion

N-(3-Aminophenyl)acetamide is a foundational chemical with a history rooted in the
development of industrial dyes. While not a major pharmaceutical product in itself, its structure
serves as a valuable building block for the synthesis of more complex molecules with potential
therapeutic applications, particularly in oncology. The straightforward synthesis of N-(3-
Aminophenyl)acetamide ensures its continued availability for both industrial and research
purposes. Further exploration of its derivatives may lead to the discovery of novel bioactive
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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